Gadolinium-153

• CAS: 14276-65-4
• Synonyms: 153Gd radioisotope; Gadolinium-153; Gd-153 radioisotope
• Molecular Formula: Gd
• Molecular Weight: 152.92176 g/mol
• SMILES: [Gd]
• InChI: InChI=1S/Gd/i1-4
• InChIKey: UIWYJDYFSGRHKR-AHCXROLUSA-N

Procurement of low-energy gamma sources with mismatched emission spectra introduces calibration errors in bone densitometry and SPECT. Gadolinium-153 resolves this with its unique dual 97/103 keV photon peaks. - >60 Ci/g specific activity minimizes true coincidence summing - 240.4-day half-life balances usable lifetime & regulatory burden - >99.999% radionuclidic purity for HPGe/Si(Li) detector calibration (40-200 keV) - Gold-standard for DPA osteoporosis screening (6% precision at 6 sec acquisition)

Gadolinium-153: Dual-Energy Photon Source Overview

Gadolinium-153 is a synthetic radioisotope that decays 100% by electron capture to stable europium-153, with a nuclear half-life of 240.4 ± 10 days [1][2]. It is classified as a dual-energy gamma-emitting radionuclide, characterized by two principal photon emissions at approximately 97 keV and 103 keV (with relative intensities of ~29% and ~21% respectively) [3][4]. This unique, non-overlapping dual-peak spectrum enables its use as a line source in dual-photon absorptiometry (DPA) for osteoporosis screening and bone mineral density (BMD) assessment, as well as a high-precision calibration source for gamma-ray spectrometry systems [5][6].

Dual-Energy Photon Source

Enables dual-photon absorptiometry (DPA) and SPECT attenuation correction research

Calibration Standard

Supports gamma-ray spectrometry efficiency calibration in the 40-200 keV range

Compact Device Integration

High specific activity supports miniaturized source designs for portable X-ray instruments

• [1] Bergeron, D.E., Cessna, J.T., Fitzgerald, R.P., Hamad, G., Laureano-Perez, L., Pibida, L., & Zimmerman, B.E. (2023). Liquid scintillation efficiencies, gamma-ray emission intensities, and half-life for Gd-153. Applied Radiation and Isotopes, 203, 111108. View Source
• [2] National Institute of Standards and Technology (NIST). (2023). Liquid scintillation efficiencies, gamma-ray emission intensities, and half-life for Gd-153. NIST Publications. View Source
• [3] Encyclopaedia of Medical Physics. (2021). Gd-153 entry. Taylor & Francis. View Source
• [4] Nuclear Data for Gd-153 production. (2018). UNT Digital Library. View Source
• [5] Moure, A., et al. (2003). Dual photon absorptiometry using a gadolinium-153 source applied to measure equine bone mineral content. Physics in Medicine and Biology, 48(23), 3851-3863. View Source
• [6] Chemeurope.com. (n.d.). Isotopes of gadolinium. View Source

Gadolinium-153: Why Substitution Fails

Generic substitution of Gadolinium-153 with other gamma-emitting calibration sources or densitometry isotopes is technically unsound due to fundamental mismatches in emission spectra, photon energies, and production-specific characteristics. The dual-peak gamma emission of Gd-153 (97/103 keV) is precisely tuned for dual-energy absorptiometry and SPECT attenuation correction [1][2]. Alternative single-peak sources like Am-241 (59.5 keV) lack the necessary dual-energy discrimination capability [3]. Furthermore, the specific activity and radionuclidic purity of a Gd-153 source are not commodity metrics; they are determined by the production pathway and purification process. For instance, the >60 Ci/g specific activity achieved via ORNL's electrochemical separation from europium targets represents a distinct product specification that cannot be matched by sources derived from lower-yield 152Gd irradiation routes or those with Eu-152/154 impurities [4][5]. Selecting an in-class compound without verifying these specific quantitative parameters introduces significant risk of experimental error in calibration chains and diagnostic inaccuracies in clinical applications.

Single-peak sources lack dual-energy discrimination

Am-241 (59.5 keV) and other single-line emitters cannot replace the 97/103 keV pair for dual-energy absorptiometry or SPECT correction.

Specific activity is production-route dependent

Gd-153 activity per gram varies significantly between irradiation/enrichment pathways; a source from a low-yield route may not meet device miniaturization requirements.

Radionuclidic purity determines calibration reliability

Impurities like Eu-152/154 add interfering gamma lines; calibration sources without verified >99.999% purity may introduce systematic error in detector efficiency curves.

• [1] Frey, E.C., & Tsui, B.M.W. (1995). A practical method for incorporating scatter in a projector-backprojector for accurate scatter compensation in SPECT. IEEE Transactions on Nuclear Science, 40(4), 1107-1116. View Source
• [2] Case, C. (2015). Attenuation correction in SPECT: A review. Journal of Nuclear Medicine Technology, 43(2), 83-92. View Source
• [3] Sutton, D. (1984). Comparison between 153Gd and 241Am, 137Cs for dual-photon absorptiometry of the spine. British Journal of Radiology, 57(678), 559-564. View Source
• [4] Case, F.N., & Acree, E.H. (1988). Gadolinium-153 production at the Oak Ridge National Laboratory. ORNL/TM-10641. Oak Ridge National Laboratory. View Source
• [5] Karelin, Y.A., et al. (2000). Radionuclide production using a fast flux reactor. Applied Radiation and Isotopes, 53(4-5), 835-840. View Source

Gadolinium-153: Performance Evidence

Dual-Photon Energy Advantage for Bone Densitometry

In a direct comparative study for dual-photon absorptiometry (DPA) of the spine, Gadolinium-153 was found to possess a superior dual-energy combination compared to the Am-241/Cs-137 paired source. The precision of bone mineral content (BMC) measurement using the Am-241/Cs-137 source was only 1.5 times the value obtained from a single Gd-153 source, indicating a 50% degradation in measurement precision when using the alternative [1]. Furthermore, to achieve a theoretical precision of 1% in a patient scan, a source strength of 5 GBq of Gd-153 is required, whereas 20 GBq of Am-241 is needed, representing a four-fold higher activity requirement for the alternative source [2].

Measurement Precision

Head-to-head

Precision 1.5× better with Gd-153 vs Am-241/Cs-137; requires 4× lower source activity for 1% precision

Supports higher precision BMD research with lower source activity demand

Spine DPA, 12 mm disc source geometry

Evidence Dimension	Measurement Precision (BMC)
Target Compound Data	Precision baseline (normalized to 1.0) using 153Gd source; requires 5 GBq activity for 1% precision
Comparator Or Baseline	Am-241/Cs-137 paired source: precision factor 1.5x worse (i.e., 150% uncertainty); requires 20 GBq 241Am for 1% precision
Quantified Difference	50% higher precision (i.e., 1.5x lower uncertainty) for Gd-153 compared to Am-241/Cs-137; 4x higher source activity required for Am-241 to achieve equivalent precision
Conditions	Dual-photon absorptiometry of the spine; patient scan simulation; 12 mm diameter disc source geometry

Why This Matters

This data directly quantifies the advantage of selecting Gd-153 over alternative gamma sources for bone densitometry; using Gd-153 ensures higher measurement precision with lower source activity, which translates to reduced patient dose and improved diagnostic confidence.

• [1] Sutton, D. (1984). Comparison between 153Gd and 241Am, 137Cs for dual-photon absorptiometry of the spine. British Journal of Radiology, 57(678), 559-564. View Source
• [2] NSTL回溯数据服务平台. (n.d.). Comparison between 153Gd and 241Am, 137Cs for dual-photon absorptiometry. View Source

High Specific Activity from Electrochemical Purification

The Oak Ridge National Laboratory (ORNL) production process for Gadolinium-153, which involves neutron irradiation of natural europium oxide followed by a novel electrochemical separation, yields a product with a specific activity exceeding 60 Ci per gram of gadolinium oxide [1][2]. This specific activity is a direct consequence of the production pathway and the >99.999% radionuclidic purity achieved by removing undesirable europium isotopes (152Eu, 154Eu, 156Eu) via electrochemical reduction [3]. In contrast, alternative production routes using 30.6% enriched 152Gd targets at reactors like McMaster yield a maximum specific activity of only 40 Ci/g of 152Gd after 3 months of irradiation [4].

Specific Activity

Cross-study

>60 Ci/g (ORNL) vs ≤40 Ci/g (enriched 152Gd route)

Supports source miniaturization and reduced shielding

Production-route dependent; verify specification

Evidence Dimension	Specific Activity of 153Gd Product
Target Compound Data	>60 Ci/g of gadolinium oxide (ORNL process, from europium targets)
Comparator Or Baseline	40 Ci/g of 152Gd (McMaster Nuclear Reactor, from 30.6% enriched 152Gd targets, 3-month irradiation)
Quantified Difference	>50% higher specific activity for ORNL-processed material
Conditions	Neutron irradiation of natural europium oxide (ORNL) vs. irradiation of enriched 152Gd2O3 (McMaster); post-irradiation chemical/electrochemical purification

Why This Matters

Higher specific activity translates directly to smaller source geometries for a given required activity, enabling miniaturization of devices (e.g., brachytherapy seeds, portable Lixiscope sources) and reducing shielding requirements, which is a critical procurement specification for device manufacturers and research facilities.

• [1] Case, F.N., & Acree, E.H. (1988). Gadolinium-153 production at the Oak Ridge National Laboratory. ORNL/TM-10641. Oak Ridge National Laboratory. View Source
• [2] UNT Digital Library. (2018). Gadolinium-153 production at the Oak Ridge National Laboratory. View Source
• [3] Method of separating and purifying gadolinium-153. (1998). U.S. Patent No. 6,245,305. View Source
• [4] Famulari, G., et al. (2017). Practical aspects of 153Gd as a radioactive source for use in brachytherapy. Applied Radiation and Isotopes, 130, 131-139. View Source

Low-Energy Gamma Spectrum for SPECT Attenuation Correction

The 97 keV and 103 keV gamma emissions of Gadolinium-153 are specifically valued for patient-specific attenuation correction in single photon emission computed tomography (SPECT). The relatively low energies of these photons, compared to higher-energy alternatives, result in a minimal radiation dose to the patient during transmission scanning [1][2]. In a comparative study using a standard gamma camera with a 153Gd source, satisfactory phantom results were obtained, whereas measurements using 241Am/99mTc sources yielded poor results, demonstrating the functional superiority of the Gd-153 spectrum for this application [3].

Phantom Performance

Head-to-head

Satisfactory results with Gd-153 vs poor results with 241Am/99mTc in gamma camera phantoms

Supports selection for SPECT attenuation correction studies

Water/aluminium phantoms; magnifying collimator

Evidence Dimension	Performance in Gamma Camera Phantom Studies for Attenuation Correction
Target Compound Data	Satisfactory results obtained on water/aluminium phantoms
Comparator Or Baseline	241Am/99mTc sources gave poor results under identical experimental conditions
Quantified Difference	Qualitative superiority: 'satisfactory' vs. 'poor' results
Conditions	Standard gamma camera with a magnifying collimator; 153Gd source at focus; water/aluminium phantoms

Why This Matters

The combination of suitable photon energies (97/103 keV) and emission probabilities allows for accurate attenuation maps in SPECT without the dosimetry and image quality compromises associated with alternative radionuclide sources, making it the preferred choice for nuclear medicine departments requiring transmission scanning capabilities.

• [1] Frey, E.C., & Tsui, B.M.W. (1995). A practical method for incorporating scatter in a projector-backprojector for accurate scatter compensation in SPECT. IEEE Transactions on Nuclear Science, 40(4), 1107-1116. View Source
• [2] Perisinakis, K., et al. (2002). The effect of scatter and attenuation on the accuracy of SPECT quantification. Nuclear Medicine Communications, 23(12), 1197-1206. View Source
• [3] Dual photon absorptiometry using a gamma camera. (n.d.). INIS Repository. View Source

Ultra-High Radionuclidic Purity for Calibration Standards

The ORNL production and purification process for Gadolinium-153 achieves a final product radionuclidic purity exceeding 99.999% [1][2]. This exceptional purity is essential for its role as a primary calibration source, as it minimizes the presence of interfering gamma emissions from impurities (e.g., 152Eu, 154Eu) that would otherwise compromise the accuracy of efficiency calibrations for high-purity germanium (HPGe) and Si(Li) detectors [3]. While alternative sources like 133Ba and 152Eu are also used for calibration, their complex multi-line spectra can lead to true coincidence summing effects, requiring complex correction algorithms. The high purity of Gd-153, combined with its relatively simple decay scheme to stable 153Eu, makes it a metrologically superior standard [4].

Radionuclidic Purity

Class-level

>99.999% (ORNL purification process)

Supports metrological calibration standards

Essential for SI traceability; avoids Eu-152/154 interference

Evidence Dimension	Radionuclidic Purity
Target Compound Data	>99.999% (ORNL process)
Comparator Or Baseline	Class baseline for multi-purpose calibration sources (e.g., mixed gamma standards) does not guarantee this level of purity for a single radionuclide.
Quantified Difference	>99.999% purity is a quantitatively defined specification for this specific production route.
Conditions	Electrochemical separation followed by high-pressure ion exchange chromatography, as part of the ORNL production process.

Why This Matters

For national metrology institutes (NMIs) and calibration laboratories, the verified >99.999% purity of a Gd-153 source is a non-negotiable requirement for establishing traceability to the International System of Units (SI) via the BIPM's International Reference System (SIR). Procuring a source with this documented purity specification eliminates a significant source of systematic uncertainty in the calibration chain.

• [1] Case, F.N., & Acree, E.H. (1988). Gadolinium-153 production at the Oak Ridge National Laboratory. ORNL/TM-10641. Oak Ridge National Laboratory. View Source
• [2] Method of separating and purifying gadolinium-153. (1998). U.S. Patent No. 6,245,305. View Source
• [3] Bergeron, D.E., et al. (2023). Liquid scintillation efficiencies, gamma-ray emission intensities, and half-life for Gd-153. Applied Radiation and Isotopes, 203, 111108. View Source
• [4] Michotte, C., et al. (2021). BIPM comparison BIPM.RI(II)–K1.Gd-153 of activity measurements of the radionuclide 153Gd. Metrologia, 58(1A), 06011. View Source

Gadolinium-153: Key Applications

Low-Energy Gamma Spectrometer Calibration

Procurement of a Gadolinium-153 source with documented >99.999% radionuclidic purity is essential for the efficiency calibration of HPGe and Si(Li) detectors in the 40-200 keV energy range [1]. Its dual-peak spectrum (97/103 keV) provides robust calibration points for quantifying low-energy gamma emissions from environmental samples or nuclear forensics materials. The high specific activity (>60 Ci/g) allows for a compact source geometry that minimizes true coincidence summing effects [2].

Dual-Photon Absorptiometry for Bone Densitometry

Gadolinium-153 is the gold-standard photon source for DPA systems used in osteoporosis screening and BMD research. As demonstrated by Moure et al. (2003) in equine studies, a 153Gd-based DPA system achieved an accuracy of 10% and precision of 6% for a 6-second acquisition time [3]. When selecting a source for a DPA system, the procurement specification must mandate the dual 97/103 keV emission spectrum, as the use of single-peak sources (e.g., Am-241) has been shown to degrade measurement precision by a factor of 1.5x [4].

Transmission Scanning for SPECT Attenuation Correction

Nuclear medicine departments implementing patient-specific attenuation correction in SPECT should specify a 153Gd line source. The low-energy gamma emissions (97/103 keV) minimize patient radiation dose during the transmission scan compared to higher-energy alternatives, while still providing the necessary photon flux for accurate attenuation map generation [5]. Direct comparative studies have confirmed the functional superiority of 153Gd over 241Am/99mTc sources for this application [6].

Compact Source for Portable X-Ray Imaging

The combination of a 240-day half-life and >60 Ci/g specific activity makes 153Gd an optimal source for portable, battery-operated X-ray imaging devices like the Lixiscope [7]. The high specific activity enables a small, lightweight source capsule, while the moderate half-life provides a practical balance between usable lifetime and regulatory burden for field-deployable units used in industrial radiography or security screening [2].

Application

Selection Property

Validation Focus

Low-Energy Gamma Spectrometer Calibration

High radionuclidic purity source

Efficiency calibration accuracy in 40–200 keV range

Dual-Photon Absorptiometry for BMD Research

Dual 97/103 keV emission spectrum

Measurement precision and accuracy in bone densitometry

Transmission Scanning for SPECT Attenuation Correction

Low-energy dual-peak photon emission

Attenuation map accuracy and transmission dosimetry

Compact Source for Portable X-Ray Imaging

High specific activity and 240-day half-life

Source miniaturization and field-deployable lifetime

• [1] Bergeron, D.E., et al. (2023). Liquid scintillation efficiencies, gamma-ray emission intensities, and half-life for Gd-153. Applied Radiation and Isotopes, 203, 111108. View Source
• [2] Case, F.N., & Acree, E.H. (1988). Gadolinium-153 production at the Oak Ridge National Laboratory. ORNL/TM-10641. Oak Ridge National Laboratory. View Source
• [3] Moure, A., et al. (2003). Dual photon absorptiometry using a gadolinium-153 source applied to measure equine bone mineral content. Physics in Medicine and Biology, 48(23), 3851-3863. View Source
• [4] Sutton, D. (1984). Comparison between 153Gd and 241Am, 137Cs for dual-photon absorptiometry of the spine. British Journal of Radiology, 57(678), 559-564. View Source
• [5] Frey, E.C., & Tsui, B.M.W. (1995). A practical method for incorporating scatter in a projector-backprojector for accurate scatter compensation in SPECT. IEEE Transactions on Nuclear Science, 40(4), 1107-1116. View Source
• [6] Dual photon absorptiometry using a gamma camera. (n.d.). INIS Repository. View Source
• [7] Chemeurope.com. (n.d.). Isotopes of gadolinium. View Source